Cas no 2227205-60-7 (tert-butyl N-(2-azabicyclo[2.2.1]heptan-6-yl)carbamate)
tert-butyl N-(2-azabicyclo[2.2.1]heptan-6-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-(2-azabicyclo[2.2.1]heptan-6-yl)carbamate
- tert-butyl N-{2-azabicyclo[2.2.1]heptan-6-yl}carbamate
- Carbamic acid, N-2-azabicyclo[2.2.1]hept-6-yl-, 1,1-dimethylethyl ester
- MFCD31705360
- MFCD31926277
- PS-16836
- SY322086
- tert-butylN-{2-azabicyclo[2.2.1]heptan-6-yl}carbamate
- 6-(Boc-amino)-2-azabicyclo[2.2.1]heptane
- E73556
- 2227205-60-7
- SY344296
- (1R,4S,6R)-N-Boc-2-azabicyclo[2.2.1]heptan-6-amine
- tert-Butyl (2-azabicyclo[2.2.1]heptan-6-yl)carbamate
-
- Inchi: 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-9-5-7-4-8(9)12-6-7/h7-9,12H,4-6H2,1-3H3,(H,13,14)
- InChI Key: JFEPYXAQPBPXRI-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)NC1C2CC(C1)CN2
Computed Properties
- Exact Mass: 212.152477885g/mol
- Monoisotopic Mass: 212.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 50.4Ų
Experimental Properties
- Density: 1.09±0.1 g/cm3(Predicted)
- Boiling Point: 322.8±21.0 °C(Predicted)
- pka: 12.33±0.20(Predicted)
tert-butyl N-(2-azabicyclo[2.2.1]heptan-6-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1053169-100mg |
tert-butyl N-(2-azabicyclo[2.2.1]heptan-6-yl)carbamate |
2227205-60-7 | 97% | 100mg |
$245 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1053169-250MG |
tert-butyl N-(2-azabicyclo[2.2.1]heptan-6-yl)carbamate |
2227205-60-7 | 97% | 250mg |
$380 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1053169-500MG |
tert-butyl N-(2-azabicyclo[2.2.1]heptan-6-yl)carbamate |
2227205-60-7 | 97% | 500mg |
$635 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1053169-1G |
tert-butyl N-(2-azabicyclo[2.2.1]heptan-6-yl)carbamate |
2227205-60-7 | 97% | 1g |
$955 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1053169-5G |
tert-butyl N-(2-azabicyclo[2.2.1]heptan-6-yl)carbamate |
2227205-60-7 | 97% | 5g |
$2865 | 2024-07-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ18135-100MG |
tert-butyl N-(2-azabicyclo[2.2.1]heptan-6-yl)carbamate |
2227205-60-7 | 97% | 100MG |
¥ 1,815.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ18135-250MG |
tert-butyl N-(2-azabicyclo[2.2.1]heptan-6-yl)carbamate |
2227205-60-7 | 97% | 250MG |
¥ 2,904.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ18135-500MG |
tert-butyl N-(2-azabicyclo[2.2.1]heptan-6-yl)carbamate |
2227205-60-7 | 97% | 500MG |
¥ 4,844.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ18135-1G |
tert-butyl N-(2-azabicyclo[2.2.1]heptan-6-yl)carbamate |
2227205-60-7 | 97% | 1g |
¥ 7,260.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ18135-5G |
tert-butyl N-(2-azabicyclo[2.2.1]heptan-6-yl)carbamate |
2227205-60-7 | 97% | 5g |
¥ 21,780.00 | 2023-04-06 |
tert-butyl N-(2-azabicyclo[2.2.1]heptan-6-yl)carbamate Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on tert-butyl N-(2-azabicyclo[2.2.1]heptan-6-yl)carbamate
Introduction to Tert-butyl N-(2-azabicyclo[2.2.1]heptan-6-yl)carbamate (CAS No. 2227205-60-7) and Its Emerging Applications in Chemical Biology
The compound Tert-butyl N-(2-azabicyclo[2.2.1]heptan-6-yl)carbamate, identified by its CAS number 2227205-60-7, represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. This compound belongs to a class of nitrogen-containing heterocycles, specifically featuring a bicyclic structure that contributes to its unique chemical and biological properties. The presence of a tert-butyl group and an azabicyclo[2.2.1]heptane moiety enhances its stability and reactivity, making it a valuable scaffold for drug discovery and molecular recognition studies.
In recent years, the exploration of nitrogen-containing heterocycles has gained considerable attention due to their role as key structural elements in bioactive molecules. Among these, the azabicyclo[2.2.1]heptane scaffold has been extensively studied for its ability to mimic natural products and exhibit diverse biological activities. The carbamate functional group further expands the utility of this compound by allowing for modifications that can fine-tune its pharmacokinetic and pharmacodynamic profiles.
One of the most compelling aspects of Tert-butyl N-(2-azabicyclo[2.2.1]heptan-6-yl)carbamate is its potential as a tool in medicinal chemistry. Researchers have leveraged its structural features to develop novel inhibitors targeting enzymes involved in critical biological pathways. For instance, studies have demonstrated its efficacy in modulating enzymes such as kinases and proteases, which are often implicated in diseases like cancer and inflammation. The tert-butyl group, in particular, serves as a steric shield, improving binding affinity and selectivity.
Recent advancements in computational chemistry have further illuminated the mechanistic insights of this compound. Molecular docking simulations have revealed that the interaction between Tert-butyl N-(2-azabicyclo[2.2.1]heptan-6-yl)carbamate and its target proteins is mediated by specific hydrogen bonding networks and hydrophobic interactions. These findings have guided the design of more potent derivatives with improved solubility and metabolic stability.
The synthesis of Tert-butyl N-(2-azabicyclo[2.2.1]heptan-6-yl)carbamate has also been refined through modern synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques. These approaches have enabled the production of enantiomerically pure forms of the compound, which are essential for evaluating their stereochemical specificity in biological assays.
In addition to its applications in drug discovery, this compound has found utility in materials science and polymer chemistry. Its rigid bicyclic structure makes it an interesting candidate for designing high-performance polymers with enhanced thermal stability and mechanical strength. Researchers have incorporated it into copolymer matrices to improve their durability under extreme conditions.
The growing interest in green chemistry has also prompted investigations into sustainable synthetic routes for Tert-butyl N-(2-azabicyclo[2.2.1]heptan-6-yl)carbamate. Biocatalytic methods, such as enzymatic carbamoylation, have been explored as alternatives to traditional synthetic approaches, offering reduced environmental impact while maintaining high yields and selectivity.
Future research directions may focus on expanding the structural diversity of this scaffold by introducing modifications such as halogen atoms or additional heteroatoms into the bicyclic core. Such modifications could unlock new biological activities and therapeutic applications, particularly in areas where existing treatments are limited.
The integration of machine learning algorithms into virtual screening processes has also shown promise for accelerating the discovery of novel derivatives of Tert-butyl N-(2-azabicyclo[2.2.1]heptan-6-yl)carbamate based on large chemical databases. These computational tools can predict binding affinities and identify promising candidates for experimental validation, thereby streamlining the drug development pipeline.
In conclusion, Tert-butyl N-(2-azabicyclo[2.2.1]heptan-6-yl)carbamate (CAS No., 2227205-60-7) stands out as a versatile molecule with broad applications across multiple scientific disciplines. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, position it as a valuable asset for researchers seeking innovative solutions in pharmaceuticals, materials science, and beyond.
2227205-60-7 (tert-butyl N-(2-azabicyclo[2.2.1]heptan-6-yl)carbamate) Related Products
- 1780880-16-1(tert-butyl N-({3-azabicyclo3.1.0hexan-2-yl}methyl)carbamate)
- 1250995-45-9(tert-butyl N-(2-azabicyclo[2.2.1]heptan-7-yl)carbamate)
- 1221725-82-1(tert-butyl N-({2-azabicyclo[2.2.1]heptan-1-yl}methyl)carbamate)
- 2101335-28-6(tert-butyl N-[(1R,4R,7R)-2-azabicyclo[2.2.1]heptan-7-yl]carbamate)
- 2227197-64-8(tert-butyl N-{[(1S,3R,4R)-2-azabicyclo[2.2.1]heptan-3-yl]methyl}carbamate)
- 1290626-06-0(tert-butyl N-[rel-(1R,4R,7R)-2-azabicyclo[2.2.1]heptan-7-yl]carbamate)
- 250275-20-8(tert-butyl N-[cis-4-methylpiperidin-3-yl]carbamate)
- 2138516-29-5(Tert-butyl N-(2-azabicyclo[2.2.1]heptan-1-ylmethyl)carbamate;hydrochloride)
- 951163-61-4(tert-butyl N-[(3S,5S)-5-methylpiperidin-3-yl]carbamate)
- 2231665-55-5(tert-butyl N-{[(1R,3S,4S)-2-azabicyclo[2.2.1]heptan-3-yl]methyl}carbamate)